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Compound of Interest

p-(Dimethylamino)benzaldehyde
Compound Name:
oxime

Cat. No.: B1609340

An In-depth Technical Guide on the Safety and Handling of p-(Dimethylamino)benzaldehyde
Oxime

This technical guide provides comprehensive safety data and handling precautions for p-
(Dimethylamino)benzaldehyde oxime (CAS No: 2929-84-2). The information is intended for
researchers, scientists, and professionals in drug development who may handle this
compound. Due to the limited availability of specific toxicological data for the oxime, this guide
incorporates safety principles and data from the parent compound, p-
(Dimethylamino)benzaldehyde, and general laboratory safety protocols.

Chemical and Physical Properties

A summary of the known physical and chemical properties of p-
(Dimethylamino)benzaldehyde oxime is presented below. This data is essential for safe
handling, storage, and experimental design.
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Property Value Reference
Molecular Formula CoH12N20 [1]
Molecular Weight 164.20 g/mol [1][2]

CAS Number 2929-84-2 [1][2]

Off-white to yellow
Appearance _ _ [31[4]
solid/crystalline powder

Melting Point 183-185°C [2]
Boiling Point 276.4 £ 23.0 °C (at 760 Torr) [2]
Flash Point 120.9 £ 22.6 °C [2]
B Slightly soluble in water (1.8
Solubility [2]
g/L at 25 °C)
Density 1.02 + 0.1 g/cm3 [2]

Hazard Identification and Toxicology

While specific quantitative toxicity data for p-(Dimethylamino)benzaldehyde oxime is limited,
preliminary classifications suggest it should be handled with care. The parent compound, p-
Dimethylaminobenzaldehyde, has known toxicity, which should be considered.

Hazard Classification for p-(Dimethylamino)benzaldehyde oxime:
e Acute Toxicity: Indicated as a potential hazard.[2]
» Skin Irritation: Indicated as a potential hazard.[2]

Toxicological Data for the Parent Compound (p-Dimethylaminobenzaldehyde):
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Metric Value Species Reference
LD50 Oral > 6,400 mg/kg Rat [5][6]

LD50 Oral 800 mg/kg Mouse [51[71[8]
LD50 Intraperitoneal 620 mg/kg Rat [51[8]

Note: This data is for the parent aldehyde and should be used for precautionary guidance only.
The substance is considered toxic to the lungs and mucous membranes.[7][9]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure
laboratory safety.

Engineering and Personal Protective Equipment (PPE)

o Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume
hood is strongly recommended to keep airborne concentrations low.[3][4]

» Eye Protection: Wear appropriate chemical safety goggles or eyeglasses that comply with
OSHA or European Standard EN166.[3][5]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure gloves are
inspected before use and disposed of properly.[3][5][8]

» Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA
or CEN/EU approved respirator.[3][5][9]

Handling Procedures

¢ Avoid generating dust.[3][6][10]
» Avoid contact with skin, eyes, and clothing.[5][10][11]

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[3][4][10]
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o Keep containers tightly closed when not in use.[3][5]

e Use non-sparking tools and consider explosion-proof equipment if large quantities of dust
could be generated.[6]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[3][5][10]
o Keep containers tightly sealed and protected from physical damage.[6][10]
o Protect from light, as the material is light-sensitive.[3][5][8]

o Store away from incompatible materials such as strong oxidizing agents and alkaline
substances.[3][6][10]
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Phase 1: Preparation

Review SDS & Protocols

:

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Phase 2:vHandling

Work in Ventilated Fume Hood

:

Weigh Compound Carefully
(Minimize Dust)

'

Prepare Solution
(Add Solvent to Solid)

Phase 3: Post-Handling

Decontaminate Work Area

y
Dispose of Waste Properly |~—»

Store in Sealed Container
(Cool, Dry, Dark Place)
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Chemical Exposure Event

Skin Contact

Inhalation Eye Contact Ingestion

1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Flush Eyes with Water (15+ min) 1. Rinse Mouth with Water
2. Provide Oxygen/CPR if needed 2. Flush with Water (15+ min) 2. Lift Eyelids 2. Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [p-(Dimethylamino)benzaldehyde oxime safety data
sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609340#p-dimethylamino-benzaldehyde-oxime-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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